Cas no 59507-21-0 (1-Propanone, 1-(4-methylphenyl)-, oxime)

• Product Name: 1-Propanone, 1-(4-methylphenyl)-, oxime
• CAS No: 59507-21-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 338449
• PubChem ID: 7174004
• Update Time: 2025-09-24

1-Propanone, 1-(4-methylphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-methylphenyl)-, oxime
• N-[1-(4-methylphenyl)propylidene]hydroxylamine
• AKOS017263578
• DTXSID90428310
• 59507-21-0

• Inchi： 1S/C10H13NO/c1-3-10(11-12)9-6-4-8(2)5-7-9/h4-7,12H,3H2,1-2H3
• InChI Key： KJRGLBSIKSRFMS-UHFFFAOYSA-N
• SMILES： ON=C(CC)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-Propanone, 1-(4-methylphenyl)-, oxime

Introduction to 1-Propanone, 1-(4-methylphenyl)-, oxime (CAS No. 59507-21-0) and Its Emerging Applications in Chemical Biology

1-Propanone, 1-(4-methylphenyl)-, oxime, identified by its CAS number 59507-21-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a methylphenyl group and an oxime functional moiety, exhibits promising characteristics that make it a valuable candidate for various biochemical and pharmaceutical applications. The combination of these structural elements not only contributes to its distinct reactivity but also opens up novel avenues for research and development.

The oxime functional group in this compound plays a crucial role in its chemical behavior, particularly in interactions with biological targets. Oximes are well-known for their ability to form stable complexes with metal ions, a property that has been leveraged in the development of therapeutic agents targeting metalloenzymes and metalloproteins. In recent years, there has been growing interest in utilizing oxime-based compounds as modulators of enzymatic activity, particularly in the context of neurological disorders where metal ion dysregulation is a key pathological feature.

Recent studies have highlighted the potential of 1-Propanone, 1-(4-methylphenyl)-, oxime as a lead compound for drug discovery. Its structural framework allows for selective binding to specific biological targets, making it an attractive scaffold for designing molecules with enhanced bioavailability and reduced toxicity. For instance, researchers have explored its interaction with acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The methylphenyl moiety provides a hydrophobic anchor that enhances binding affinity, while the oxime group facilitates coordination with metal ions present in the active site of AChE.

The compound's versatility extends beyond its applications in neurology. In chemical biology, it serves as a valuable tool for studying enzyme mechanisms and developing inhibitors for metabolic pathways. The oxime functionality allows for selective labeling of proteins and enzymes through cross-linking or affinity chromatography techniques, enabling researchers to dissect complex biological networks with high precision. This has been particularly useful in elucidating the role of metal-dependent enzymes in cellular processes such as DNA replication and repair.

Advances in synthetic chemistry have further expanded the utility of 1-Propanone, 1-(4-methylphenyl)-, oxime. Modern methodologies allow for the introduction of diverse substituents at strategic positions within its molecular structure, tailoring its properties to specific research needs. For example, derivatives of this compound have been synthesized to enhance their solubility or metabolic stability, improving their suitability for in vivo studies. These modifications underscore the compound's adaptability and highlight its potential as a building block for next-generation therapeutics.

In addition to its biochemical applications, 1-Propanone, 1-(4-methylphenyl)-, oxime has found utility in materials science and nanotechnology. Its ability to form coordination complexes with transition metals makes it a candidate for designing functional materials with applications ranging from catalysis to sensor technology. The oxime group's chelating properties enable the creation of stable metal-organic frameworks (MOFs) or nanoparticles with tailored electronic and optical properties.

The growing body of research on 1-Propanone, 1-(4-methylphenyl)-, oxime underscores its significance as a multifunctional compound with broad applications across multiple disciplines. As our understanding of its biochemical properties continues to evolve, so too will its role in advancing scientific knowledge and therapeutic innovation. Future studies are likely to explore new synthetic pathways and applications, further solidifying its position as a cornerstone of modern chemical biology research.